Cas no 1506967-68-5 (4-fluoro-3-(pyrrolidin-2-yl)-1H-indole)

• Product Name: 4-fluoro-3-(pyrrolidin-2-yl)-1H-indole
• CAS No: 1506967-68-5
• MF: C₁₂H₁₃FN₂
• MW: 204.243426084518
• CID: 6142628
• PubChem ID: 82609029
• Update Time: 2025-07-18

4-fluoro-3-(pyrrolidin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(pyrrolidin-2-yl)-1H-indole
• 1506967-68-5
• EN300-1734518

• Inchi： 1S/C12H13FN2/c13-9-3-1-4-11-12(9)8(7-15-11)10-5-2-6-14-10/h1,3-4,7,10,14-15H,2,5-6H2
• InChI Key： NFFOUXXSAOEOKV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C1CCCN1

Computed Properties

• Exact Mass: 204.10627659g/mol
• Monoisotopic Mass: 204.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4-fluoro-3-(pyrrolidin-2-yl)-1H-indole

Recent Advances in the Study of 4-fluoro-3-(pyrrolidin-2-yl)-1H-indole (CAS: 1506967-68-5): A Promising Scaffold in Medicinal Chemistry

The compound 4-fluoro-3-(pyrrolidin-2-yl)-1H-indole (CAS: 1506967-68-5) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This indole derivative, characterized by a fluorine substitution at the 4-position and a pyrrolidine ring at the 3-position, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of pharmacologically active compounds targeting various diseases, including central nervous system (CNS) disorders, cancer, and infectious diseases.

One of the most notable applications of 4-fluoro-3-(pyrrolidin-2-yl)-1H-indole is its incorporation into the design of serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for 5-HT_2A and 5-HT_2C receptors, making them promising candidates for the treatment of psychiatric disorders such as schizophrenia and depression. The fluorine atom at the 4-position was found to enhance binding affinity and metabolic stability, while the pyrrolidine moiety contributed to improved blood-brain barrier penetration.

In addition to its CNS applications, 4-fluoro-3-(pyrrolidin-2-yl)-1H-indole has shown potential in oncology research. A recent preclinical study highlighted its role as a precursor for the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The compound's ability to form hydrogen bonds with key amino acid residues in the ATP-binding pocket of kinases was identified as a critical factor in its inhibitory activity. These findings were further supported by molecular docking simulations and in vitro assays, which revealed promising anti-proliferative effects against several cancer cell lines.

The synthetic accessibility of 4-fluoro-3-(pyrrolidin-2-yl)-1H-indole has also been a focus of recent research. A 2024 publication in Organic Letters described an efficient, scalable route for its synthesis, featuring a palladium-catalyzed cross-coupling reaction as the key step. This method offers advantages in terms of yield and purity, addressing previous challenges associated with the preparation of this scaffold. The improved synthetic protocol is expected to facilitate further exploration of its medicinal potential and accelerate structure-activity relationship (SAR) studies.

Looking ahead, researchers are investigating the potential of 4-fluoro-3-(pyrrolidin-2-yl)-1H-indole in addressing emerging health challenges. Preliminary data suggest its utility in the development of antiviral agents, particularly against RNA viruses. The compound's ability to interfere with viral replication machinery while maintaining low cytotoxicity positions it as a valuable starting point for future drug discovery efforts. As research continues to uncover the full scope of its applications, 4-fluoro-3-(pyrrolidin-2-yl)-1H-indole is poised to remain a focal point in medicinal chemistry innovation.